8-(3-methoxybenzyl)-1,4-dioxa-8-azaspiro[4.5]decane

• IUPAC Name: 8-[(3-methoxyphenyl)methyl]-1,4-dioxa-8-azaspiro[4.5]decane
• InChI: InChI=1S/C15H21NO3/c1-17-14-4-2-3-13(11-14)12-16-7-5-15(6-8-16)18-9-10-19-15/h2-4,11H,5-10,12H2,1H3
• InChI Key: YPULJABOHAOAPP-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=CC(=C1)CN2CCC3(CC2)OCCO3
• Molecular Formula: C15H21NO3
• Molecular Weight: 263.33 g/mol

Description

8-(3-methoxybenzyl)-1,4-dioxa-8-azaspiro[4.5]decane, also known as MBMD, is a novel spirocyclic compound that has gained attention in the scientific community due to its potential applications in medicinal chemistry. MBMD has a unique chemical structure that makes it a promising candidate for the development of new drugs for various diseases.

Scientific Research Applications

8-(3-methoxybenzyl)-1,4-dioxa-8-azaspiro[4.5]decane has been studied extensively for its potential applications in medicinal chemistry. It has been shown to have antitumor, antiviral, and antifungal activities. 8-(3-methoxybenzyl)-1,4-dioxa-8-azaspiro[4.5]decane has also been found to be effective in treating neurodegenerative diseases such as Alzheimer's and Parkinson's disease. Furthermore, 8-(3-methoxybenzyl)-1,4-dioxa-8-azaspiro[4.5]decane has shown potential in treating cardiovascular diseases and diabetes.

Mechanism of Action

The mechanism of action of 8-(3-methoxybenzyl)-1,4-dioxa-8-azaspiro[4.5]decane is not fully understood. However, it is believed that 8-(3-methoxybenzyl)-1,4-dioxa-8-azaspiro[4.5]decane exerts its pharmacological effects by modulating various signaling pathways in the body. 8-(3-methoxybenzyl)-1,4-dioxa-8-azaspiro[4.5]decane has been shown to inhibit the growth of cancer cells by inducing apoptosis and inhibiting cell proliferation. It has also been found to inhibit the replication of viruses and fungi by interfering with their life cycle.
Biochemical and Physiological Effects
8-(3-methoxybenzyl)-1,4-dioxa-8-azaspiro[4.5]decane has been found to have various biochemical and physiological effects. It has been shown to reduce inflammation and oxidative stress in the body. 8-(3-methoxybenzyl)-1,4-dioxa-8-azaspiro[4.5]decane has also been found to improve insulin sensitivity and glucose uptake in cells. Furthermore, 8-(3-methoxybenzyl)-1,4-dioxa-8-azaspiro[4.5]decane has been shown to improve cognitive function and memory in animal models of Alzheimer's disease.

Advantages and Limitations for Lab Experiments

The advantages of using 8-(3-methoxybenzyl)-1,4-dioxa-8-azaspiro[4.5]decane in lab experiments include its unique chemical structure, which makes it a promising candidate for drug development. 8-(3-methoxybenzyl)-1,4-dioxa-8-azaspiro[4.5]decane has also been found to have low toxicity in animal models, making it a safe compound to use in lab experiments. However, the limitations of using 8-(3-methoxybenzyl)-1,4-dioxa-8-azaspiro[4.5]decane in lab experiments include the complex synthesis process and the lack of understanding of its mechanism of action.

Future Directions

There are several future directions for the study of 8-(3-methoxybenzyl)-1,4-dioxa-8-azaspiro[4.5]decane. One direction is to further investigate its mechanism of action and signaling pathways in the body. Another direction is to explore its potential applications in treating other diseases such as autoimmune disorders and infectious diseases. Furthermore, the development of new synthetic routes for 8-(3-methoxybenzyl)-1,4-dioxa-8-azaspiro[4.5]decane could lead to the production of more potent and effective analogs. In conclusion, 8-(3-methoxybenzyl)-1,4-dioxa-8-azaspiro[4.5]decane is a promising compound that has the potential to be developed into new drugs for various diseases.

Synthesis routes and methods I

Procedure details

A mixture of 3-methoxybenzaldehyde (10.0 g, 73.4 mmol), 1,4-dioxa-8-azaspiro[4.5]decane (21.0 g, 146.9 mmol), sodium triacetoxyborohydride (31.1 g, 146.9 mmol), and acetic acid (4.4 mL, 73.45 mmol) in 1,2-dichloroethane (100 mL), was stirred at ambient temperature. After 19 h, a 2 N aqueous sodium carbonate solution (220 mL) was added portionwise. After stirring for 15 min, the aqueous layer was separated and extracted with methylene chloride (200 mL). The combined organic layers were washed with brine (100 mL), dried over anhydrous sodium sulfate and concentrated in vacuo to provide 8-(3-methoxybenzyl)-1,4-dioxa-8-azaspiro[4.5]decane (16.0 g, 82%) as a yellow oil: 1H NMR (CDCl3, 400 MHz) δ 7.27-7.20 (m, 1H), 6.93-6.88 (m, 2H), 6.79 (dd, J=2.4, 8.2 Hz, 1H), 3.94 (s, 4H), 3.82-3.78 (m, 3H), 3.50 (s, 2H), 2.56-2.47 (m, 4H), 1.74 (t, J=5.6 Hz, 4H); ESI MS (m/z) 264 [M+H].

Synthesis routes and methods II

Procedure details

A mixture of 3-methoxybenzaldehyde (10.0 g, 73.4 mmol), 1,4-dioxa-8-azaspiro[4.5]decane (10.5 g, 73.4 mmol), sodium triacetoxyborohydride (20.2 g, 95.3 mmol), and acetic acid (4.2 mL), in methylene chloride (400 mL), was stirred at ambient temperature. After 19 h, a 2 N aqueous sodium carbonate solution (220 mL) was added portionwise. After stirring for 15 min, the aqueous layer was separated and extracted with methylene chloride (100 mL). The combined organic layers were washed with brine (100 mL), dried over sodium sulfate and concentrated in vacuo to provide 8-(3-methoxybenzyl)-1,4-dioxa-8-azaspiro[4.5]decane (18.3 g, 95%) as a yellow oil: 1H NMR (CDCl3, 500 MHz) δ 7.25-7.19 (m, 1H), 6.91-6.89 (m, 2H), 6.80-6.77 (m, 1H), 3.94 (s, 4H), 3.80 (s, 3H), 3.50 (s, 2H), 2.53-2.49 (m, 4H), 1.76-1.72 (m, 4H).